Cas no 5993-18-0 ((±)-Decursinol)
(±)-Decursinol is a racemic mixture of the bioactive coumarin derivative found in Angelica gigas and related species. It exhibits notable pharmacological properties, including anti-inflammatory, neuroprotective, and anticancer activities, making it a valuable compound for research in medicinal chemistry and drug development. The racemic form allows for comparative studies of enantiomeric effects on biological targets. (±)-Decursinol is characterized by its stability and solubility in common organic solvents, facilitating experimental handling. Its structural similarity to natural decursinol enables investigations into structure-activity relationships without enantiomeric bias. This compound serves as a versatile intermediate for synthesizing derivatives with potential therapeutic applications.

(±)-Decursinol structure
Product name:(±)-Decursinol
(±)-Decursinol Chemical and Physical Properties
Names and Identifiers
-
- (+)-decursinol
- (+-)-Decursinol
- (S)-(+)-decursinol
- 3'-Hydroxy-3',4'-dihydro-xanthyletin
- 7,8-Dihydro-7-hydroxy-8,8-dimethyl-2H,6H-benzo[1,2-b:5,4-b']dipyran-2-one
- 7-hydroxy-8,8-dimethyl-7,8-dihydro-6H-pyrano[3,2-g]chromen-2-one
- Agasyllol
- decursinol
- smyrinol
- 3',4'-dihydro-3'-hydroxy-Xanthyletin
- 7-Hydroxy-8,8-dimethyl-7,8-dihydro-2H,6H-pyrano[3,2-g]chromen-2-one
- (±)-Decursinol
- AM-760/40634016
- AC-35106
- ( inverted exclamation markA)-Decursinol
- (+/-)-Prantschimgin
- HY-N2567
- G13177
- 3-hydroxy-2,2-dimethyl-3,4-dihydropyrano[3,2-g]chromen-8-one
- CHEBI:167957
- 7-hydroxy-8,8-dimethyl-7,8-dihydropyrano[3,2-g]chromen-2(6H)-one
- 5993-18-0
- CS-0022900
- DA-59450
- ZB1885
- MS-23484
- (+/-)-Prantschimgin(Decursinol)?
- (+/-)-Decursinol
- DL-Decursinol
- Aegelinol
- CHEMBL4129793
- AKOS040759336
- 7-hydroxy-8,8-dimethyl-6H,7H-pyrano[3,2-g]chromen-2-one
- SCHEMBL3895912
- (??)-Decursinol
-
- Inchi: InChI=1S/C14H14O4/c1-14(2)12(15)6-9-5-8-3-4-13(16)17-10(8)7-11(9)18-14/h3-5,7,12,15H,6H2,1-2H3
- InChI Key: BGXFQDFSVDZUIW-UHFFFAOYSA-N
- SMILES: CC1(C)C(CC2=C(C=C3C(=C2)C=CC(=O)O3)O1)O
Computed Properties
- Exact Mass: 246.08920892 g/mol
- Monoisotopic Mass: 246.08920892 g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 18
- Rotatable Bond Count: 0
- Complexity: 387
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Molecular Weight: 246.26
- XLogP3: 1.9
- Topological Polar Surface Area: 55.8Ų
Experimental Properties
- Color/Form: Powder
- Melting Point: 181.5°C
(±)-Decursinol Pricemore >>
Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
---|---|---|---|---|---|---|---|---|
MedChemExpress | HY-N2567-10mg |
(±)-Decursinol |
5993-18-0 | 98.58% | 10mg |
¥6050 | 2024-04-18 | |
eNovation Chemicals LLC | Y1245603-5mg |
3',4'-dihydro-3'-hydroxy-Xanthyletin |
5993-18-0 | 98% | 5mg |
$555 | 2024-06-06 | |
TargetMol Chemicals | T8211-10 mg |
(±)-Decursinol |
5993-18-0 | 98.01% | 10mg |
¥ 5,445 | 2023-07-11 | |
SHANG HAI TAO SHU Biotechnology Co., Ltd. | T8211-100 mg |
3',4'-dihydro-3'-hydroxy-Xanthyletin |
5993-18-0 | 98.01% | 100MG |
¥24000.00 | 2022-03-01 | |
DC Chemicals | DC22296-250 mg |
(±)-Prantschimgin |
5993-18-0 | >98% | 250mg |
$1100.0 | 2022-02-28 | |
DC Chemicals | DC22296-100 mg |
(±)-Prantschimgin |
5993-18-0 | >98% | 100mg |
$650.0 | 2022-02-28 | |
SHANG HAI TAO SHU Biotechnology Co., Ltd. | T8211-50 mg |
3',4'-dihydro-3'-hydroxy-Xanthyletin |
5993-18-0 | 98.01% | 50mg |
¥16000.00 | 2022-03-01 | |
DC Chemicals | DC22296-100mg |
(±)-Prantschimgin(Decursinol) |
5993-18-0 | >98% | 100mg |
$650.0 | 2023-09-15 | |
TargetMol Chemicals | T8211-50 mg |
(±)-Decursinol |
5993-18-0 | 98.01% | 50mg |
¥ 16,000 | 2023-07-11 | |
A2B Chem LLC | AG81143-1mg |
3',4'-dihydro-3'-hydroxy-Xanthyletin |
5993-18-0 | 98% | 1mg |
$173.00 | 2024-04-19 |
(±)-Decursinol Related Literature
-
Rami J. Obaid,Nafeesa Naeem,Ehsan Ullah Mughal,Munirah M. Al-Rooqi,Amina Sadiq,Rabab S. Jassas,Ziad Moussa,Saleh A. Ahmed RSC Adv. 2022 12 19764
-
2. Anti-Alzheimer activity of new coumarin-based derivatives targeting acetylcholinesterase inhibitionNahla N. Kamel,Hanan F. Aly,Ghadha I. Fouad,Somaia S. Abd El-Karim,Manal M. Anwar,Yasmin M. Syam,Samia A. Elseginy,Kawkab A. Ahmed,Hoda F. Booles,Mohamed B. Shalaby,Wagdy K. B. Khalil,Rajat Sandhir,Sonam Deshwal,Maha Z. Rizk RSC Adv. 2023 13 18496
-
P. Matthew Joyner,Robert H. Cichewicz Nat. Prod. Rep. 2011 28 26
-
Lan-Ting Xin,Shi-Jun Yue,Ya-Chu Fan,Jing-Shuai Wu,Dan Yan,Hua-Shi Guan,Chang-Yun Wang RSC Adv. 2017 7 31807
-
Peter J. Houghton,Yuhao Ren,Melanie-Jayne Howes Nat. Prod. Rep. 2006 23 181
5993-18-0 ((±)-Decursinol) Related Products
- 1032073-18-9(1-(3,5-dimethyl-1H-pyrazol-4-yl)sulfonylpiperidine-4-carboxylic acid hydrochloride)
- 1520881-08-6(3-(5-Methyl-1H-indazol-3-yl)propan-1-amine)
- 50576-84-6(2-(4-Aminophenyl)-1H-benzoimidazol-4-ylamine)
- 1806791-16-1(3-Amino-5-(bromomethyl)-2-(difluoromethyl)-6-nitropyridine)
- 1871479-31-0(2-(Azepan-2-yl)-1-cyclobutylpropan-1-one)
- 921566-13-4(N-(3,3-dimethyl-4-oxo-5-propyl-2,3,4,5-tetrahydro-1,5-benzoxazepin-8-yl)-2-ethoxybenzamide)
- 309755-91-7((5Z)-3-(3-chlorophenyl)-2-sulfanylidene-5-(thiophen-2-yl)methylidene-1,3-thiazolidin-4-one)
- 2034277-17-1(4-{[1-(2,4-dimethylbenzenesulfonyl)piperidin-3-yl]oxy}pyrimidine)
- 2229579-27-3(3-(4-bromo-5-methoxythiophen-2-yl)pyrrolidine)
- 921996-19-2(N-(1,3-benzothiazol-2-yl)-2-2-(4-methoxybenzenesulfonamido)-1,3-thiazol-4-ylacetamide)
Recommended suppliers
Wuhan ChemNorm Biotech Co.,Ltd.
(CAS:5993-18-0)Prantschimgin

Purity:>98%
Quantity:5mg,10mg ,20mg ,50mg ,100mg,or customized
Price ($):Inquiry